Cas no 78872-75-0 (Ethanethioic acid, S-(1-ethoxyethyl) ester)

Ethanethioic acid, S-(1-ethoxyethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid, S-(1-ethoxyethyl) ester
- S-(1-ethoxyethyl) ethanethioate
- CS-0160359
- DTXSID40506334
- 1-[(1-ethoxyethyl)sulfanyl]ethan-1-one
- E82016
- SCHEMBL15315344
- 78872-75-0
- Ethanethioic acid, S-(1-ethoxyethyl) ester, (±)- (ZCI)
- S-(1-Ethoxyethyl) ethanethioate (ACI)
- S-(1-Ethoxyethyl) thioacetate
- 1-[(1-ETHOXYETHYL)SULFANYL]ETHANONE
-
- Inchi: 1S/C6H12O2S/c1-4-8-6(3)9-5(2)7/h6H,4H2,1-3H3
- InChI Key: FXELKEYJYUDGCZ-UHFFFAOYSA-N
- SMILES: O=C(C)SC(C)OCC
Computed Properties
- Exact Mass: 148.05580079g/mol
- Monoisotopic Mass: 148.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 51.6Ų
Ethanethioic acid, S-(1-ethoxyethyl) ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1265975-10g |
Ethanethioic acid, S-(1-ethoxyethyl) ester |
78872-75-0 | 98% | 10g |
$325 | 2023-05-17 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WY453-200mg |
Ethanethioic acid, S-(1-ethoxyethyl) ester |
78872-75-0 | 96% | 200mg |
114.0CNY | 2021-07-15 | |
Cooke Chemical | BD0829645-10g |
S-(1-Ethoxyethyl)ethanethioate |
78872-75-0 | 96% | 10g |
RMB 1276.00 | 2025-02-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1230999-1g |
S-(1-Ethoxyethyl) ethanethioate |
78872-75-0 | 98% | 1g |
¥166.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1230999-5g |
S-(1-Ethoxyethyl) ethanethioate |
78872-75-0 | 98% | 5g |
¥747.00 | 2024-07-28 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WY453-5g |
Ethanethioic acid, S-(1-ethoxyethyl) ester |
78872-75-0 | 96% | 5g |
1599CNY | 2021-05-07 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WY453-1g |
Ethanethioic acid, S-(1-ethoxyethyl) ester |
78872-75-0 | 96% | 1g |
400.0CNY | 2021-07-15 | |
Aaron | AR005PSR-250mg |
Ethanethioic acid, S-(1-ethoxyethyl) ester |
78872-75-0 | 98% | 250mg |
$14.00 | 2025-02-12 | |
Aaron | AR005PSR-100mg |
Ethanethioic acid, S-(1-ethoxyethyl) ester |
78872-75-0 | 98% | 100mg |
$9.00 | 2025-02-12 | |
A2B Chem LLC | AC65615-5g |
Ethanethioic acid, S-(1-ethoxyethyl) ester |
78872-75-0 | 96% | 5g |
$96.00 | 2024-04-19 |
Ethanethioic acid, S-(1-ethoxyethyl) ester Related Literature
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Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
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2. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
Additional information on Ethanethioic acid, S-(1-ethoxyethyl) ester
Ethanethioic Acid, S-(1-Ethoxyethyl) Ester (CAS 78872-75-0): Properties, Applications, and Market Insights
Ethanethioic acid, S-(1-ethoxyethyl) ester (CAS 78872-75-0) is a specialized organic compound with a unique molecular structure that combines a thioester group with an ethoxyethyl moiety. This chemical has garnered attention in recent years due to its versatile applications in organic synthesis, flavor and fragrance industries, and as a potential intermediate in pharmaceutical research. The compound's systematic name reflects its structural features, where the S-(1-ethoxyethyl) group is attached to the thioester functionality of ethanethioic acid.
The growing interest in ethanethioic acid derivatives can be attributed to several factors in the current chemical landscape. Researchers are increasingly exploring sulfur-containing compounds like S-(1-ethoxyethyl) ethanethioate for their unique reactivity patterns in green chemistry applications. The compound's molecular weight of 148.23 g/mol and its specific physical properties make it suitable for various synthetic transformations under mild conditions, aligning with the industry's shift toward more sustainable chemical processes.
From a commercial perspective, CAS 78872-75-0 has seen steady demand in specialty chemical markets. Manufacturers and suppliers have reported increased inquiries about this compound, particularly from research institutions focusing on novel organic synthesis methodologies. The ethoxyethyl thioester functionality present in this molecule offers interesting possibilities for controlled release applications and as a protecting group in multi-step synthetic sequences.
Recent scientific literature highlights the potential of ethanethioic acid, S-(1-ethoxyethyl) ester in flavor chemistry. The compound's structural features suggest it could serve as a precursor for various sulfur-containing flavor compounds that contribute to the characteristic aromas of certain foods. This application aligns with current consumer trends toward natural and authentic flavor profiles in food products, making 78872-75-0 a compound of interest for flavor and fragrance developers.
The synthesis and handling of S-(1-ethoxyethyl) ethanethioate require specific expertise due to the compound's sensitivity to certain conditions. Proper storage recommendations typically include protection from moisture and extreme temperatures to maintain the material's stability. These handling considerations are particularly important for researchers working with this compound in pharmaceutical intermediate development or other sensitive applications.
Analytical characterization of ethanethioic acid, S-(1-ethoxyethyl) ester typically involves techniques such as GC-MS, NMR spectroscopy, and infrared spectroscopy. The compound's distinct spectral signatures facilitate its identification in complex mixtures and reaction monitoring. These analytical aspects are crucial for quality control in commercial production and for researchers verifying the compound's purity in experimental work.
Market analysts note that the pricing and availability of CAS 78872-75-0 can vary depending on production scale and purity requirements. While not a bulk commodity chemical, this specialty compound maintains a stable presence in the fine chemicals market. Suppliers often offer custom synthesis options and various packaging sizes to meet diverse research and industrial needs.
From a regulatory standpoint, ethanethioic acid, S-(1-ethoxyethyl) ester is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, users should always consult current regulations and safety data sheets before working with this or any chemical substance. The compound's safety profile and handling requirements are well-documented in available technical literature.
Future research directions for 78872-75-0 may explore its potential in materials science applications, particularly where controlled release of active components is desired. The compound's unique combination of sulfur and oxygen functionalities presents interesting possibilities for designing new polymeric materials or specialty coatings with tailored properties.
In conclusion, ethanethioic acid, S-(1-ethoxyethyl) ester represents an interesting case study in specialty chemical applications. Its combination of structural features, synthetic utility, and potential applications in flavor chemistry make it a compound worth monitoring as research in these areas continues to evolve. The growing body of scientific literature referencing CAS 78872-75-0 suggests that this compound will remain relevant in various chemical research and industrial applications for the foreseeable future.
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